Cas no 181517-75-9 ((E)-tert-Butyl 3-(pyridin-2-yl)acrylate)

(E)-tert-Butyl 3-(pyridin-2-yl)acrylate is a versatile intermediate in organic synthesis, particularly valuable for constructing pyridine-containing frameworks. Its tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions, making it suitable for stepwise synthetic strategies. The (E)-configured acrylate moiety enables efficient participation in cross-coupling and cycloaddition reactions, while the pyridinyl substituent contributes to coordination chemistry applications. This compound is particularly useful in pharmaceutical and agrochemical research, where pyridine derivatives are prevalent. Its well-defined stereochemistry ensures reproducibility in synthetic routes, and its moderate reactivity allows for controlled functionalization. The product is typically supplied with high purity, ensuring reliable performance in demanding synthetic applications.
(E)-tert-Butyl 3-(pyridin-2-yl)acrylate structure
181517-75-9 structure
Product Name:(E)-tert-Butyl 3-(pyridin-2-yl)acrylate
CAS No:181517-75-9
MF:C12H15NO2
MW:205.253003358841
MDL:MFCD22205823
CID:1037584
PubChem ID:10899753
Update Time:2025-06-07

(E)-tert-Butyl 3-(pyridin-2-yl)acrylate Chemical and Physical Properties

Names and Identifiers

    • (E)-tert-Butyl 3-(pyridin-2-yl)acrylate
    • tert-butyl (E)-3-pyridin-2-ylprop-2-enoate
    • MFCD22205823
    • (e)-3-pyridin-2-yl-acrylic acid tert-butyl ester
    • tert-Butyl (2E)-3-(pyridin-2-yl)prop-2-enoate
    • 2-Propenoic acid, 3-(2-pyridinyl)-, 1,1-dimethylethyl ester, (2E)-
    • tert-Butyl (E)-3-(2-pyridyl)-2-propenoate
    • CS-0039016
    • tert-Butyl (E)-3-(pyridin-2-yl)acrylate
    • AS-72072
    • (E)-tert-Butyl3-(pyridin-2-yl)acrylate
    • EN300-1455990
    • AKOS016008627
    • SCHEMBL230882
    • tert-Butyl 3-(pyridin-2-yl)acrylate
    • TWSFUBIWTCVJEH-BQYQJAHWSA-N
    • SCHEMBL230883
    • DB-362288
    • W12163
    • tert-Butyl3-(pyridin-2-yl)acrylate
    • 342601-67-6
    • 181517-75-9
    • MDL： MFCD22205823
    • Inchi： 1S/C12H15NO2/c1-12(2,3)15-11(14)8-7-10-6-4-5-9-13-10/h4-9H,1-3H3/b8-7+
    • InChI Key： TWSFUBIWTCVJEH-BQYQJAHWSA-N
    • SMILES： O(C(/C=C/C1C=CC=CN=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 205.11035
  • Monoisotopic Mass: 205.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • PSA: 39.19

(E)-tert-Butyl 3-(pyridin-2-yl)acrylate Pricemore >>

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